Cas no 21276-34-6 (2-ethoxy-n-methylbenzamide)

• Product Name: 2-ethoxy-n-methylbenzamide
• CAS No: 21276-34-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 911465
• PubChem ID: 347620
• Update Time: 2025-10-29

2-ethoxy-n-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-n-methylbenzamide
• 2-Aethoxy-benzoesaeure-methylamid
• 2-ethoxy-benzoic acid methylamide
• AC1L87QE
• NSC406398
• SureCN6400854
• Z68248409
• 21276-34-6
• Benzamide, 2-ethoxy-N-methyl-
• F83241
• AKOS008974279
• starbld0045073
• CS-0253604
• EN300-6475334
• NSC-406398
• DTXSID50324324
• SCHEMBL6400854

• Inchi： 1S/C10H13NO2/c1-3-13-9-7-5-4-6-8(9)10(12)11-2/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： LKMUDFIWFHZKIQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 1.83580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-ethoxy-n-methylbenzamide

2-Ethoxy-N-Methylbenzamide (CAS No. 21276-34-6): A Comprehensive Overview

2-Ethoxy-N-methylbenzamide, also known by its CAS registry number 21276-34-6, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of benzamide, where the amide group is substituted with an ethoxy group at the 2-position and a methyl group at the N-position. Its chemical structure consists of a benzene ring with an ethoxy substituent at position 2 and an N-methyl amide group, making it a valuable intermediate in organic synthesis.

The benzamide core of this compound is a fundamental building block in organic chemistry, often used as a precursor for the synthesis of more complex molecules. The ethoxy group at position 2 introduces electron-donating properties, which can influence the reactivity and solubility of the compound. Similarly, the N-methyl group enhances the stability of the amide bond and can modulate the physical properties of the molecule, such as melting point and boiling point.

Recent studies have highlighted the potential of 2-ethoxy-N-methylbenzamide in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it can serve as a replacement for other functional groups while maintaining or improving pharmacokinetic properties. For instance, this compound has been investigated as a lead molecule in the development of antidepressants and anti-inflammatory agents, due to its ability to interact with key biological targets.

In addition to its pharmaceutical applications, 2-ethoxy-N-methylbenzamide has found utility in the agrochemical industry. It has been studied as a potential herbicide or fungicide, leveraging its ability to inhibit specific enzymes or pathways critical for plant growth or fungal metabolism. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional pesticides.

The synthesis of 2-ethoxy-N-methylbenzamide typically involves multi-step reactions, including Friedel-Crafts acylation or nucleophilic aromatic substitution. These methods are optimized to ensure high yields and purity, making it suitable for large-scale production. The compound's stability under various reaction conditions further enhances its appeal as an intermediate in industrial processes.

From a toxicological perspective, 2-ethoxy-N-methylbenzamide has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when administered orally or dermally, which aligns with its intended use in consumer products and industrial applications. However, long-term exposure studies are still underway to fully characterize its safety profile.

Looking ahead, ongoing research into 2-ethoxy-N-methylbenzamide focuses on expanding its applications in advanced materials science. For example, this compound is being explored as a component in polymer additives, where it can enhance thermal stability and mechanical properties. Furthermore, its potential as a chiral auxiliary in asymmetric synthesis is being investigated, which could revolutionize the production of enantiomerically pure compounds.

In conclusion, 2-ethoxy-N-methylbenzamide (CAS No. 21276-34-6) is a multifaceted organic compound with significant potential across diverse fields. Its unique chemical properties, combined with recent research advancements, position it as a key player in modern material science and pharmaceutical development. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make even greater contributions to scientific innovation.